Cas no 107018-37-1 (4-(2,2,2-Trifluoro-1-hydroxyethyl)benzonitrile)

4-(2,2,2-Trifluoro-1-hydroxyethyl)benzonitrile structure
107018-37-1 structure
Product Name:4-(2,2,2-Trifluoro-1-hydroxyethyl)benzonitrile
CAS No:107018-37-1
MF:C9H6F3NO
MW:201.14525270462
MDL:MFCD13172955
CID:127425
PubChem ID:11735805
Update Time:2024-11-03

4-(2,2,2-Trifluoro-1-hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(2,2,2-Trifluoro-1-hydroxyethyl)benzonitrile
    • Benzonitrile, 4-(2,2,2-trifluoro-1-hydroxyethyl)- (9CI)
    • Benzonitrile,4-(2,2,2-trifluoro-1-hydroxyethyl)-
    • 1-(4-cyanophenyl)-2,2,2-trifluoroethanol
    • 2,2,2-trifluoro-1-(4'-cyanophenyl)ethanol
    • 4-(2,2,2-TRIFLUORO-1-HYDROXYETHYL)-BENZONITRILE
    • AGN-PC-00F3U6
    • AK131991
    • KB-33595
    • RL00301
    • SureCN2423417
    • J-513249
    • MFCD13172955
    • 4-(2,2,2-trifluoro-1-hydroxy-ethyl)benzonitrile
    • s11413
    • EN300-1939356
    • 107018-37-1
    • 4-(2,2,2-Trifluoro-1-hydroxy-ethyl)-benzonitrile
    • CS-0253985
    • DTXSID50471322
    • SCHEMBL2423417
    • AKOS010909279
    • Benzonitrile, 4-(2,2,2-trifluoro-1-hydroxyethyl)-
    • HS-7918
    • DB-274665
    • SY355596
    • MDL: MFCD13172955
    • Inchi: 1S/C9H6F3NO/c10-9(11,12)8(14)7-3-1-6(5-13)2-4-7/h1-4,8,14H
    • InChI Key: MMOIQOPXFPGFSJ-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(C#N)=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 201.04018
  • Monoisotopic Mass: 201.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
  • LogP: 2.15398

4-(2,2,2-Trifluoro-1-hydroxyethyl)benzonitrile Pricemore >>

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